Cas no 3468-11-9 (1,3-Diiminoisoindoline)

• Product Name: 1,3-Diiminoisoindoline
• CAS No: 3468-11-9
• MF: C₈H₇N₃
• MW: 145.161280870438
• CID: 44183
• PubChem ID: 24856893
• Update Time: 2025-10-29

1,3-Diiminoisoindoline Chemical and Physical Properties

Names and Identifiers

• Isoindoline-1,3-diimine
• 1,3-Isoindolinediimine
• Phthalimide diimide
• 1,3-DIIMINOISOINDOLINE
• 1,3-Diiminoisoindolin
• 1,3-Diiminoisoindolin [Czech]
• 1-Amino-3-iminoisoindolenine
• 1H-Isoindol-3-amine, 1-imino-
• 1H-Isoindole, 3-amino-1-imino-
• 1-Imino-1H-isoi
• Afastogen Blue 5040
• Aminoiminoisoindolenine
• Diiminoisoindoline
• Fastogen Blue 5040
• Fastogen Blue FP-3100
• Fastogen Blue SH-100
• Modr Ftalostanova 3G [Czech]
• NSC 516222
• Phthalimidimide
• Phthalocyanine Blue 01206
• Phthalocyanine Blue 01216
• Phthalogen
• 1-Imino-1H-isoindol-3-amine
• 1H-Isoindole-1,3(2H)-diimine
• diiminoisoindole
• Modr ftalostanova 3g
• 1H-Isoind
• 1-amino-3-imino-isoindolenine
• EN300-6477295
• 1H-Isoindole-1,3(2H)-diimine #
• 3-imino-1-isoindolamine
• 1,3-Diiminoisoindoline, 97%
• 57500-34-2
• CHEMBL3185395
• SB64079
• (Z,Z)-1,3-Diiminoisoindoline
• MFCD00010062
• WLN: T56 BYMYJ BUM DUM
• AS-15398
• InChI=1/C8H7N3/c9-7-5-3-1-2-4-6(5)8(10)11-7/h1-4H,(H3,9,10,11)
• NSC516222
• Isoindoline,3-diimino-
• EINECS 222-426-8
• RZVCEPSDYHAHLX-UHFFFAOYSA-
• 1-Amino-3-imino-isoindolenin
• AC-7856
• ISOINDOLINE, 1,3-DIIMINO-
• DTXSID0044658
• AKOS000268630
• NSC-516222
• NCGC00256041-01
• SCHEMBL66860
• AS-81620
• 2,3-dihydro-1H-isoindole-1,3-diimine
• NS00015054
• FT-0606669
• Tox21_301457
• 160956-25-2
• D2079
• Q28456148
• 3468-11-9
• CAS-3468-11-9
• 1,3-diimino isoindoline
• FT-0658583
• A822344
• AKOS015854074
• W-109900
• 1,3-Diminoisoindoline
• E81290
• (1Z)-1-imino-1H-isoindol-3-amine
• 3-azanylideneisoindol-1-amine
• 3-iminoisoindol-1-amine
• DTXCID8024658
• 1,3-Diiminoisoindoline

• MDL： MFCD00010062
• Inchi： 1S/C8H7N3/c9-7-5-3-1-2-4-6(5)8(10)11-7/h1-4H,(H3,9,10,11)
• InChI Key： RZVCEPSDYHAHLX-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2C=1N)=N
• BRN： 118477

Computed Properties

• Exact Mass: 145.06411
• Monoisotopic Mass: 145.063997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.2109 (rough estimate)
• Melting Point: 197 ºC
• Boiling Point: 254.27°C (rough estimate)
• Flash Point: 135.5 ºC
• Refractive Index: 1.5400 (estimate)
• PSA: 59.73
• Solubility: Not determined
• Sensitiveness: Easy to absorb moisture and sensitive to air

1,3-Diiminoisoindoline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H318-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• WGK Germany：3
• Hazard Category Code： R23/24/25;R36/37/38
• Safety Instruction： S26;S28;S36/37/39;S45
• FLUKA BRAND F CODES：3-9-34
• RTECS：NR3500000
• Hazardous Material Identification：
• Risk Phrases：R23/24/25;R36/37/38
• Safety Term：S26;S28;S36/37/39;S45
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles